4-(6-methylpyridazin-3-yl)-N-(3-(methylthio)phenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-methylpyridazin-3-yl)-N-(3-methylsulfanylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H21N5OS/c1-13-6-7-16(20-19-13)21-8-10-22(11-9-21)17(23)18-14-4-3-5-15(12-14)24-2/h3-7,12H,8-11H2,1-2H3,(H,18,23)
• InChI Key: HQQBPWPNDPAFRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C17H21N5OS
• Molecular Weight: 343.4 g/mol

Description

4-(6-methylpyridazin-3-yl)-N-(3-(methylthio)phenyl)piperazine-1-carboxamide, also known as MP-10, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. MP-10 is a piperazine derivative that has been studied for its potential use as a therapeutic agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

• Antiviral and Antimicrobial Activities : New derivatives of piperazine, including compounds related to the one , have shown promising antiviral activities, particularly against Tobacco mosaic virus (TMV), as well as potent antimicrobial activity. This suggests potential applications in developing treatments against specific viral and microbial infections (Reddy et al., 2013).

• Inhibitors of Soluble Epoxide Hydrolase : Piperazine derivatives have been identified as inhibitors of soluble epoxide hydrolase, a key enzyme in the metabolism of epoxides to diols. These inhibitors can be used to understand and potentially treat various diseases related to the dysfunction of this enzyme (Thalji et al., 2013).

• CGRP Receptor Antagonists : Certain piperazine-1-carboxamide derivatives are effective as calcitonin gene-related peptide (CGRP) receptor antagonists, which can be crucial in treating conditions like migraines and other pain disorders (Cann et al., 2012).

• Antibacterial and Antifungal Activities : Novel piperazine derivatives have shown significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Babu et al., 2015).

• Cancer Research : Some piperazine compounds, through their binding affinity and molecular docking, have shown promise in cancer research, especially in the treatment of breast cancer and other malignancies (Parveen et al., 2017).

• PET Tracers for Serotonin Receptors : Piperazine derivatives are being explored as PET tracers for serotonin 5-HT1A receptors. This is important for neuropsychiatric disorder research and could help in the diagnosis and treatment of these conditions (García et al., 2014).